Cas no 2287318-50-5 (3-azaspiro[5.5]undecane-9-carboxylic acid;hydrochloride)

• Product Name: 3-azaspiro[5.5]undecane-9-carboxylic acid;hydrochloride
• CAS No: 2287318-50-5
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• MDL: MFCD31746429
• CID: 5194449
• PubChem ID: 137944455
• Update Time: 2026-03-05

3-azaspiro[5.5]undecane-9-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane-9-carboxylic acid hydrochloride
• 3-azaspiro[5.5]undecane-9-carboxylic acid;hydrochloride
• AT27925
• 3-AZASPIRO[5.5]UNDECANE-9-CARBOXYLIC ACID HCL
• Z3483467209
• EN300-6736705
• 2287318-50-5
• PS-17913

• MDL： MFCD31746429
• Inchi： 1S/C11H19NO2.ClH/c13-10(14)9-1-3-11(4-2-9)5-7-12-8-6-11;/h9,12H,1-8H2,(H,13,14);1H
• InChI Key： YIXPIYRMODYTTL-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCC2(CCNCC2)CC1)=O

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Additional information on 3-azaspiro[5.5]undecane-9-carboxylic acid;hydrochloride

Recent Advances in the Study of 3-azaspiro[5.5]undecane-9-carboxylic acid;hydrochloride (CAS: 2287318-50-5)

In recent years, the compound 3-azaspiro[5.5]undecane-9-carboxylic acid;hydrochloride (CAS: 2287318-50-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and infectious diseases. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-azaspiro[5.5]undecane-9-carboxylic acid;hydrochloride has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages asymmetric catalysis to achieve enantioselective formation of the spirocyclic core. This method not only enhances the scalability of production but also ensures high stereochemical purity, which is critical for its biological activity. The hydrochloride salt form, as indicated by the CAS number 2287318-50-5, has been identified as the most stable and bioavailable formulation for further development.

Pharmacological evaluations of 3-azaspiro[5.5]undecane-9-carboxylic acid;hydrochloride have revealed its potent activity as a modulator of gamma-aminobutyric acid (GABA) receptors. Preclinical studies in rodent models demonstrated its efficacy in reducing seizure activity and anxiety-like behaviors, suggesting potential applications in epilepsy and anxiety disorders. Additionally, its unique spirocyclic structure has been shown to enhance blood-brain barrier permeability, a key advantage for CNS-targeted therapeutics. These findings were corroborated by in vitro assays showing high affinity for GABA_A receptor subtypes.

Beyond its neurological applications, recent research has explored the antimicrobial properties of this compound. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The proposed mechanism involves disruption of bacterial cell wall synthesis, a pathway distinct from traditional beta-lactam antibiotics. This discovery opens new avenues for combating antibiotic resistance, though further optimization of its pharmacokinetic properties is needed.

In conclusion, 3-azaspiro[5.5]undecane-9-carboxylic acid;hydrochloride (CAS: 2287318-50-5) represents a versatile scaffold with dual therapeutic potential in neurology and infectious diseases. Ongoing research aims to refine its synthetic pathways, elucidate its structure-activity relationships, and advance it toward clinical trials. Its unique pharmacological profile positions it as a promising candidate for addressing unmet medical needs in these critical areas.